Cas no 13042-02-9 (2-Hexenedinitrile)

2-Hexenedinitrile structure

Product Name:2-Hexenedinitrile

CAS No:13042-02-9

Molecular Formula:C₆H₆N₂

Molecular Weight:106.12524

CID:152726

PubChem ID:94345

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2-Hexenedinitrile Properties

Names and Identifiers

- 2-Hexenedinitrile
- hex-2-enedinitrile
- 1,4-Dicyano-1-butene
- alpha-Hydromucononitrile (6CI)
- Dihydromucodinitrile
- Dihydromuconsaeuredinitril
- Dihydromuconsaeuredinitril [German]
- Z-1,4-Dicyano-but-1-en
- DICYANOBUTENE
- Einecs 235-914-0
- NS00024105
- UNII-I00X2LW075
- 13042-02-9
- hexene-dinitrile
- DTXSID2065337
- I00X2LW075
- alpha-Hydromucononitrile
- +Expand
- InChIKey： ZQOHAQBXINVHHC-HNQUOIGGSA-N
- Inchi： InChI=1S/C6H6N2/c7-5-3-1-2-4-6-8/h1,3H,2,4H2/b3-1+
- SMILES： C(#N)/C=C/CCC#N

Computed Properties

Exact Mass: 106.05318
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 106.053098200g/mol
Heavy Atom Count: 8
Complexity: 162
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 47.6Å²

Experimental Properties

PSA: 47.58
Refractive Index: 1.4560 (estimate)
Boiling Point: 189.03°C (rough estimate)
Density: 1.0680 (rough estimate)

2-Hexenedinitrile Related Literature

1. Bimolecular porous supramolecular networks deposited from solution on layered materials: graphite, boron nitride and molybdenum disulphide†

Vladimir V. Korolkov,Simon A. Svatek,Stephanie Allen,Clive J. Roberts,Saul J. B. Tendler,Takashi Taniguchi,Kenji Watanabe,Neil R. Champness,Peter H. Beton Chem. Commun., 2014,50, 8882-8885
2. The preparation of 2H-1,4-benzoxazin-3-(4H)-ones viapalladium-catalyzed intramolecular C–O bond formation†

Kai E. O. Ylijoki,E. Peter Kündig Chem. Commun., 2011,47, 10608-10610
3. Hydrogen bonded assemblies of a cyclic trimeric hydroxy gallium(III) derivative: [{Me2Ga(µ-OH)}3·3H2O]2·18-crown-6

Chem. Commun., 1999, 153-154
4. Back cover

Chem. Commun., 2018,54, 7698-7698
5. Theoretical evidence of a feasible concerted antara–antara cycloaddition

Chem. Commun., 1999, 903-904
6. MnO2 modified TiN nanotube arrays on Ti mesh for flexible supercapacitors electrode†

Chao Chen RSC Adv., 2017,7, 56440-56446
7. Close packings of identical proteins in small spherical capsids and similar proteinaceous shells†

Sergei B. Rochal,Olga V. Konevtsova,Ivan Yu. Golushko Soft Matter, 2023,19, 8649-8658
8. Front cover

Analyst, 2015,140, 2047-2047
9. Design, synthesis, and characterization of an Fe(ii)-polymer of a redox non-innocent, heteroatomic, polydentate Schiff's base ligand: negative differential resistance and memory behaviour†

Deepa Oberoi,Parveen Dagar,Uday Shankar,Giriraj Vyas,Anil Kumar,Satyajit Sahu,Anasuya Bandyopadhyay New J. Chem., 2018,42, 19090-19100
10. Sensing and imaging of mitochondrial viscosity in living cells using a red fluorescent probe with a long lifetime†

Bochao Chen,Chengde Li,Jie Zhang,Jianfei Kan,Tiantian Jiang,Jin Zhou,Huimin Ma Chem. Commun., 2019,55, 7410-7413

13042-02-9 (2-Hexenedinitrile) Related Products

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(CAS:13042-02-9)2-Hexenedinitrile

Purity:95%+

Quantity:1g/5g/10g/100g

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